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Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10

Cat. No.: B15136241 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2'-Deoxyadenosine-13C10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2'-Deoxyadenosine-13C10, a stable isotope-labeled nucleoside essential for a

variety of research applications. This document details the compound's key characteristics,

outlines experimental methodologies for their determination, and presents a visual

representation of its role in DNA synthesis. The information herein is intended to support

researchers, scientists, and drug development professionals in the effective use of this

compound in their studies.

Core Physicochemical Properties
2'-Deoxyadenosine-13C10 is a non-radioactive, stable isotope-labeled version of the naturally

occurring deoxyribonucleoside, 2'-deoxyadenosine. The incorporation of ten carbon-13 atoms

provides a distinct mass shift, making it an invaluable tool for tracer studies in metabolic

research, biomolecular NMR, and as a standard in mass spectrometry-based applications.

While specific experimental data for the 13C-labeled variant is not always available, the

physicochemical properties are expected to be very similar to its unlabeled counterpart.

Quantitative Data Summary
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The following table summarizes the key physicochemical properties of 2'-Deoxyadenosine and

its 13C10-labeled form. Data for the unlabeled compound is provided as a close approximation

where specific data for the labeled compound is not available.
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Property
Value (2'-
Deoxyadenosine-
13C10)

Value (2'-
Deoxyadenosine,
Unlabeled)

Reference/Note

Molecular Formula ¹³C₁₀H₁₃N₅O₃ C₁₀H₁₃N₅O₃

The molecular formula

reflects the isotopic

labeling.

Molecular Weight

Approx. 261.17 g/mol

(calculated based on

¹³C) 284.15 g/mol (for

¹³C₁₀, ¹⁵N₅

monohydrate)[1]

251.24 g/mol [2][3]

269.26 g/mol

(monohydrate)[4]

The molecular weight

is higher due to the

presence of the

heavier ¹³C isotopes.

The monohydrate

form includes a

molecule of water.

Melting Point

Not explicitly reported;

expected to be similar

to the unlabeled form.

187-189 °C[3], 189

°C[2][5]

Isotopic labeling has a

negligible effect on the

melting point.

Solubility

Not explicitly reported;

expected to be similar

to the unlabeled form.

Soluble in water and

caustic soda.[3]

Slightly soluble in

DMSO and Methanol.

[3]

Solubility is a key

parameter for

experimental design,

particularly for in vitro

assays and

formulation

development. For the

monohydrate form,

solubility in DMSO is

reported as 54

mg/mL.[4][6] A study

on unlabeled 2'-

deoxyadenosine

investigated its

fluorescence in water-

n-butanol and water-

acetonitrile mixtures.

[7]
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Appearance Solid, powder

White odorless

crystals[2][5],

powder[3]

The physical

appearance is

consistent between

the labeled and

unlabeled forms.

Isotopic Purity ≥98 atom % ¹³C[5] Not Applicable

This value is critical

for applications relying

on the mass

difference for

detection and

quantification.

Chemical Purity ≥95% (CP)[5], 95%[1] ≥99%

High chemical purity is

essential to avoid

interference from

impurities in sensitive

analytical techniques.

Storage Temperature
Refrigerated (+2°C to

+8°C)[1], -20°C[5]
2-8°C[3]

Proper storage is

crucial to maintain the

stability and integrity

of the compound.

Experimental Protocols
The determination of the physicochemical properties of nucleoside analogs like 2'-
Deoxyadenosine-13C10 follows established laboratory procedures. Below are detailed

methodologies for key experiments.

Melting Point Determination
The melting point of a solid compound is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity.

Apparatus:

Melting point apparatus (e.g., DigiMelt or similar)
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Capillary tubes (sealed at one end)

Procedure:

Sample Preparation: A small amount of the dry, powdered 2'-Deoxyadenosine-13C10 is

placed into a capillary tube. The tube is tapped gently to pack the solid to a height of 2-3 mm

at the sealed end.[1]

Instrument Setup: The capillary tube is inserted into the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,

especially when approaching the expected melting point.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting. The temperature at which

the entire solid has transitioned to a liquid is recorded as the completion of melting. The

range between these two temperatures is the melting range. For an unknown compound, a

preliminary rapid heating can be performed to determine an approximate melting range,

followed by a more precise measurement with a slower heating rate.[1]

Solubility Determination
Solubility is determined to understand the behavior of the compound in various solvents, which

is crucial for preparing solutions for biological assays, chromatography, and other applications.

Apparatus:

Vials or test tubes

Vortex mixer

Analytical balance

Solvents of interest (e.g., water, DMSO, ethanol)

Optional: HPLC system with a UV detector
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Procedure (Visual Method):

Preparation: A known mass of 2'-Deoxyadenosine-13C10 is weighed into a vial.

Solvent Addition: A measured volume of the desired solvent is added to the vial.

Dissolution: The mixture is agitated using a vortex mixer for a set period to facilitate

dissolution. Gentle heating may be applied if the compound is stable at elevated

temperatures.

Observation: The solution is visually inspected for any undissolved solid particles. If the

solution is clear, the compound is considered soluble at that concentration. If solid remains,

the compound is considered insoluble or partially soluble, and the process can be repeated

with a larger volume of solvent to determine the saturation point.

Procedure (HPLC Method):

Saturated Solution Preparation: An excess amount of 2'-Deoxyadenosine-13C10 is added

to a known volume of solvent and agitated until equilibrium is reached (typically several

hours).

Filtration/Centrifugation: The saturated solution is filtered through a syringe filter (e.g., 0.22

µm) or centrifuged to remove any undissolved solid.

Quantification: A known volume of the clear supernatant is diluted and injected into an HPLC

system. The concentration of the dissolved compound is determined by comparing its peak

area to a standard curve of known concentrations. This provides a quantitative measure of

solubility (e.g., in mg/mL or mM).

Signaling Pathways and Experimental Workflows
2'-Deoxyadenosine is a fundamental building block of DNA. Its labeled form, 2'-
Deoxyadenosine-13C10, is used to trace the process of DNA synthesis and replication. The

following diagram illustrates the workflow of how 2'-Deoxyadenosine-13C10 is incorporated

into a growing DNA strand during replication.
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Incorporation of 2'-Deoxyadenosine-13C10 into DNA.

This workflow begins with the cellular uptake of 2'-Deoxyadenosine-13C10, followed by a

series of phosphorylation steps to convert it into the active triphosphate form (dATP-13C10).

DNA polymerase then utilizes this labeled nucleotide to extend a growing DNA strand, using an

existing DNA strand as a template. This process is fundamental to DNA replication and repair

and is a common subject of study using stable isotope-labeled nucleosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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